4-((3-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)propyl)sulfonyl)piperazine-1-carbaldehyde

• IUPAC Name: 4-[3-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]propylsulfonyl]piperazine-1-carbaldehyde
• InChI: InChI=1S/C18H26N2O5S/c1-18(2)13-15-5-3-6-16(17(15)25-18)24-11-4-12-26(22,23)20-9-7-19(14-21)8-10-20/h3,5-6,14H,4,7-13H2,1-2H3
• InChI Key: DXRGQAZRGNFAJC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCCCS(=O)(=O)N3CCN(CC3)C=O)C
• Molecular Formula: C18H26N2O5S
• Molecular Weight: 382.5 g/mol

Description

The compound appears to contain a 2,2-dimethyl-2,3-dihydrobenzofuran moiety. Benzofuran is a heterocyclic compound that consists of a fused benzene and furan ring. The 2,2-dimethyl-2,3-dihydrobenzofuran is a derivative of benzofuran.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned are not available, there are general strategies for the synthesis of 2,3-dihydrobenzofurans. These strategies often involve the formation of key bonds during the construction of the dihydrobenzofuran skeleton.

Scientific Research Applications

Molecular Synthesis and Structure Analysis

The compound is utilized in the synthesis of novel derivatives that possess potential biological activities. For instance, it's involved in the creation of 2-(4-(4-substitutedphenylsulfonyl)piperazin-1-yl)quinolone-3-carbaldehyde derivatives. These compounds have been characterized using various techniques such as FT-IR, 1H-NMR, 13C-NMR, and LCMS, emphasizing their structural complexity and potential in forming supramolecular architectures. Furthermore, the molecular docking studies indicate their prospective antimicrobial activity, suggesting their relevance in medicinal chemistry (Desai et al., 2017).

Biological Evaluation and Antimicrobial Activity

The compound is a building block in synthesizing various derivatives with significant biological activities. Some derivatives have shown promising results in in vitro antimicrobial studies, demonstrating potential as antibacterial and antifungal agents. This indicates the compound's utility in developing new therapeutic agents (Rajkumar et al., 2014).

Anticancer and Antioxidant Properties

Derivatives of the compound have been screened for anticancer activities, showing effectiveness against various cancer cell lines. This highlights the compound's potential application in cancer research and therapy. Additionally, some derivatives exhibit antioxidant activities, protecting DNA from damage and suggesting their use in oxidative stress-related conditions (Gouda, 2012).

Mechanism of Action

Target of Action

It contains a2,2-dimethyl-2,3-dihydrobenzofuran moiety , which is a structural motif found in many bioactive molecules . These molecules have been reported to have activity against various diseases such as cancer, tuberculosis, malaria, and cataracts, as well as activity at specific targets such as HIF-1, α-glucosidase, aldose reductase, 5-LOX, COX-2, NF-κβ4, and the muscarinic M3 receptor .

Mode of Action

During the reaction process, a 2-(allyloxy)aryl radical would be generated in situ, which would undergo the intramolecular addition of a double bond to afford an alkyl radical intermediate . Further insertion of sulfur dioxide would produce an alkylsulfonyl radical .

Biochemical Pathways

The 2,3-dihydrobenzofuran skeleton, a component of this compound, is known to affect various biochemical pathways .

Result of Action

Compounds with a similar structure have shown various biological activities, including antimicrobial, anticancer, and antioxidant effects .

Future Directions

Benzofuran and its derivatives have been found to have a wide range of biological and pharmacological applications, making it a promising area for future research.